Cas no 195207-76-2 (3-Hydroxyhexadecanoylcarnitine Inner Salt (Mixture of Diastereomers))

• Product Name: 3-Hydroxyhexadecanoylcarnitine Inner Salt (Mixture of Diastereomers)
• CAS No: 195207-76-2
• MF: C₂₃H₄₅NO₅
• MW: 415.607107877731
• CID: 2086134
• PubChem ID: 126456228
• Update Time: 2025-10-24

3-Hydroxyhexadecanoylcarnitine Inner Salt (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxyhexadecanoylcarnitine Inner Salt (Mixture of Diastereomers)
• 1-​Propanaminium, 3-​carboxy-​2-​[(3-​hydroxy-​1-​oxohexadecyl)​oxy]​-​N,​N,​N-​trimethyl-​, inner salt, (2R)​-
• 3-Hydroxyhexadecanoylcarnitine
• 1-Propanaminium, 3-carboxy-2-[(3-hydroxy-1-oxohexadecyl)oxy]-N,N,N-trimethyl-, inner salt, (2R)-; 1-Propanaminium, 3-carboxy-2-[(3-hydroxy-1-oxohexadecyl)oxy]-N,N,N-trimethyl-, inner salt, [1(R)]-; 3-Hydroxyhexadecanoylcarnitine; 3-Hydroxypalmitoylcarnitine; 3-Hydroxyhexadecanoyl L-carnitine; 3-Hydroxypalmitoyl L-carnitine
• b-Hydroxypalmitoylcarnitine
• beta-Hydroxyhexadecanoylcarnitine
• (3R)-3-(3-hydroxyhexadecanoyloxy)-4-(trimethylazaniumyl)butanoate
• HY-W587977
• 195207-76-2
• 3-hydroxypalmitoylcarnitine
• J-012642
• CS-0644085
• 3-Hydroxyhexadecanoylcarnitine inner salt
• b-Hydroxyhexadecanoylcarnitine
• DTXSID801334822
• beta-Hydroxypalmitoylcarnitine

• Inchi： 1S/C23H45NO5/c1-5-6-7-8-9-10-11-12-13-14-15-16-20(25)17-23(28)29-21(18-22(26)27)19-24(2,3)4/h20-21,25H,5-19H2,1-4H3/t20?,21-/m1/s1
• InChI Key： XKAZIAFZAQAHHG-BPGUCPLFSA-N
• SMILES： O(C(CC(CCCCCCCCCCCCC)O)=O)[C@H](CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 415.32977354g/mol
• Monoisotopic Mass: 415.32977354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Melting Point: >97°C (Subl.)
• Solubility: DMSO (Slightly, Heated), Methanol (Slightly)

3-Hydroxyhexadecanoylcarnitine Inner Salt (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygro°Cop°C, -20?°C Freezer, Under inert atmosphere